Cas no 40546-25-6 (4-(2-hydroxyethyl)piperazine-1-carbothioamide)

4-(2-hydroxyethyl)piperazine-1-carbothioamide structure
40546-25-6 structure
Product Name:4-(2-hydroxyethyl)piperazine-1-carbothioamide
CAS No:40546-25-6
MF:C7H15N3OS
MW:189.27849984169
CID:326983
PubChem ID:2051419
Update Time:2025-04-19

4-(2-hydroxyethyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarbothioamide,4-(2-hydroxyethyl)-
    • 1-Piperazinecarbothioamide,4-(2-hydroxyethyl)-(9CI)
    • 4-(2-HYDROXYETHYL)PIPERAZINE-1-CARBOTHIOAMIDE
    • 40546-25-6
    • AKOS003587086
    • F1929-0765
    • starbld0040182
    • DTXSID10366003
    • SCHEMBL11700336
    • TYBLNRMADGOJIC-UHFFFAOYSA-N
    • 4-(2-hydroxyethyl)-1-piperazinyl-thiocarboxamide
    • 4-(2-hydroxyethyl)piperazine-1-carbothioamide
    • Inchi: 1S/C7H15N3OS/c8-7(12)10-3-1-9(2-4-10)5-6-11/h11H,1-6H2,(H2,8,12)
    • InChI Key: TYBLNRMADGOJIC-UHFFFAOYSA-N
    • SMILES: S=C(N)N1CCN(CCO)CC1

Computed Properties

  • Exact Mass: 189.09358328g/mol
  • Monoisotopic Mass: 189.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • PSA: 89.36000
  • LogP: -0.56360

4-(2-hydroxyethyl)piperazine-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H239366-100mg
4-(2-hydroxyethyl)piperazine-1-carbothioamide
40546-25-6
100mg
$ 115.00 2022-06-04
TRC
H239366-500mg
4-(2-hydroxyethyl)piperazine-1-carbothioamide
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500mg
$ 475.00 2022-06-04
TRC
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$ 730.00 2022-06-04
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Life Chemicals
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$512.0 2023-09-06
Life Chemicals
F1929-0765-1g
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$539.0 2023-09-06
Life Chemicals
F1929-0765-2.5g
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Life Chemicals
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